Cas no 632325-55-4 (2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbaldehyde)

• Product Name: 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbaldehyde
• CAS No: 632325-55-4
• MF: C₁₁H₁₅BO₃S
• MW: 238.111002206802
• MDL: MFCD09952063
• CID: 860188
• PubChem ID: 11817246
• Update Time: 2025-09-17

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbaldehyde
• 3-Formylthiophene-2-boronic acid pinacol ester
• 3-Thiophenecarboxaldehyde, 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-thienylcarbaldehyde
• AGN-PC-00GRQR
• AK-89180
• ANW-56363
• CTK8B7101
• KB-14634
• RL04408
• 632325-55-4
• BS-29069
• J-505877
• 2-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)THIOPHENE-3-CARBALDEHYDE
• EN300-335942
• CS-0174502
• D71423
• AKOS015950003
• MFCD09952063
• DTXSID60473579
• 3-FORMYLTHIOPHEN-2-YLBORONIC ACID PINACOL ESTER

• MDL： MFCD09952063
• Inchi： 1S/C11H15BO3S/c1-10(2)11(3,4)15-12(14-10)9-8(7-13)5-6-16-9/h5-7H,1-4H3
• InChI Key： VKSNHTCPMPMGNN-UHFFFAOYSA-N
• SMILES： S1C=CC(C=O)=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 238.08300
• Monoisotopic Mass: 238.0834957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 351.9±27.0 °C at 760 mmHg
• Flash Point: 166.6±23.7 °C
• PSA: 63.77000
• LogP: 1.85980
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)